2,5-Difluoro-4-methoxybenzoic acid
Overview
Description
2,5-Difluoro-4-methoxybenzoic acid is a chemical compound with the molecular formula C8H6F2O3 . It is used as a laboratory chemical .
Synthesis Analysis
The synthesis of 2,6-Difluoro-4-methoxybenzoic acid involves the use of absolute ethanol in the presence of a catalytic amount of sulfuric acid. The mixture is refluxed for 2-3 hours to afford the ethyl ester of 2,6-Difluoro-4-methoxybenzoic acid .Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 184-188 °C . Its molecular weight is 188.13 .Scientific Research Applications
1. Chemical Reactions and Modifications
2,5-Difluoro-4-methoxybenzoic acid is utilized in various chemical reactions and modifications. For instance, it is involved in mercuration reactions, as demonstrated by Deacon and O'donoghue (1980), who explored the effects of trifluoromethanesulphonic acid on the mercuration of 4-methoxybenzoic acid, leading to different mercurated products (Deacon & O'donoghue, 1980). Additionally, research by Marzi, Gorecka, and Schlosser (2004) on the regioexhaustive functionalization of difluorophenols and trifluorophenols through organometallic intermediates highlights the compound's relevance in creating various hydroxybenzoic acids (Marzi, Gorecka, & Schlosser, 2004).
2. Mass Spectrometry
In the field of mass spectrometry, this compound plays a role as an additive. Karas et al. (1993) studied its use as an additive to 2,5-dihydroxybenzoic acid in matrix-assisted laser desorption/ionization mass spectrometry, enhancing the ion yields and signal-to-noise ratio, particularly in analyzing high-mass range molecules (Karas et al., 1993).
3. Radical Zwitterions Formation
The formation of radical zwitterions from methoxylated benzoic acids, including this compound, was studied by Steenken, O'Neill, and Schulte‐Frohlinde (1977). Their research involved the one-electron oxidation by various ions to yield radical zwitterions, providing insights into the electron transfer processes and kinetics involved (Steenken, O'Neill, & Schulte‐Frohlinde, 1977).
4. Photophysical Behavior Analysis
Research by Santra et al. (2019) on the photophysical behavior of DFHBI derivatives, including molecules related to this compound, provided valuable insights into fluorescence and photoisomerization processes. This study contributes to the understanding of how these compounds behave under different solvent environments and their interaction with RNA aptamers (Santra et al., 2019).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure .
Mechanism of Action
Target of Action
It’s known that benzylic compounds typically interact with various enzymes and receptors in the body .
Mode of Action
Benzylic compounds are known to undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.
Biochemical Pathways
It’s known that benzylic compounds can influence various biochemical pathways due to their reactivity . The downstream effects of these interactions would depend on the specific targets and pathways involved.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2,5-Difluoro-4-methoxybenzoic acid. For instance, factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and stability .
properties
IUPAC Name |
2,5-difluoro-4-methoxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQVYGORJRNFUOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)F)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80695170 | |
Record name | 2,5-Difluoro-4-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1060739-01-6 | |
Record name | 2,5-Difluoro-4-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80695170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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